![molecular formula C16H9ClN4O5S B5886108 3-chloro-6-nitro-N'-(3-nitrobenzylidene)-1-benzothiophene-2-carbohydrazide](/img/structure/B5886108.png)
3-chloro-6-nitro-N'-(3-nitrobenzylidene)-1-benzothiophene-2-carbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-chloro-6-nitro-N'-(3-nitrobenzylidene)-1-benzothiophene-2-carbohydrazide, also known as BNCTC, is a compound that has been extensively studied for its potential applications in scientific research. This compound is a potent inhibitor of the cannabinoid receptor CB1, which plays a crucial role in the regulation of various physiological and pathological processes in the body.
Mechanism of Action
The mechanism of action of 3-chloro-6-nitro-N'-(3-nitrobenzylidene)-1-benzothiophene-2-carbohydrazide involves the inhibition of the CB1 receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. The CB1 receptor is activated by endogenous cannabinoids such as anandamide and 2-arachidonoylglycerol, as well as exogenous cannabinoids such as delta-9-tetrahydrocannabinol (THC). The activation of the CB1 receptor leads to the modulation of various signaling pathways that are involved in the regulation of neurotransmitter release, synaptic plasticity, and neuronal excitability. The inhibition of the CB1 receptor by this compound leads to a reduction in the activity of these signaling pathways, which in turn leads to a reduction in the symptoms associated with various neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibition of the CB1 receptor. Studies have shown that this compound can effectively block the CB1 receptor in a dose-dependent manner, leading to a reduction in the activity of various signaling pathways that are involved in the regulation of neurotransmitter release, synaptic plasticity, and neuronal excitability. This leads to a reduction in the symptoms associated with various neurological disorders such as pain, anxiety, depression, addiction, and neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 3-chloro-6-nitro-N'-(3-nitrobenzylidene)-1-benzothiophene-2-carbohydrazide in lab experiments is its potency and selectivity for the CB1 receptor. This compound has been shown to be a highly potent and selective inhibitor of the CB1 receptor, which makes it an ideal tool for studying the role of this receptor in various physiological and pathological processes. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound can cause liver toxicity and other adverse effects in animal models, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for research on 3-chloro-6-nitro-N'-(3-nitrobenzylidene)-1-benzothiophene-2-carbohydrazide. One of the major areas of research is the development of more potent and selective inhibitors of the CB1 receptor that can be used in clinical settings. Another area of research is the investigation of the role of the CB1 receptor in various physiological and pathological processes, and the development of novel therapeutic strategies targeting this receptor. Additionally, further studies are needed to investigate the potential toxicity of this compound and other CB1 receptor inhibitors, and to develop safer and more effective compounds for use in scientific research.
Synthesis Methods
The synthesis of 3-chloro-6-nitro-N'-(3-nitrobenzylidene)-1-benzothiophene-2-carbohydrazide involves the reaction of 3-chloro-6-nitro-1-benzothiophene-2-carbohydrazide with 3-nitrobenzaldehyde in the presence of acetic acid as a catalyst. The reaction is carried out under reflux conditions for several hours, followed by purification of the product by recrystallization. The purity of the product is confirmed by various analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.
Scientific Research Applications
3-chloro-6-nitro-N'-(3-nitrobenzylidene)-1-benzothiophene-2-carbohydrazide has been extensively studied for its potential applications in scientific research. One of the major applications of this compound is in the field of neuroscience, where it is used to study the role of the CB1 receptor in various physiological and pathological processes such as pain, anxiety, depression, addiction, and neurodegenerative disorders. It has been shown that this compound can effectively block the CB1 receptor, leading to a reduction in the symptoms associated with these conditions.
properties
IUPAC Name |
3-chloro-6-nitro-N-[(E)-(3-nitrophenyl)methylideneamino]-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9ClN4O5S/c17-14-12-5-4-11(21(25)26)7-13(12)27-15(14)16(22)19-18-8-9-2-1-3-10(6-9)20(23)24/h1-8H,(H,19,22)/b18-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTQSCOVNDLJJEZ-QGMBQPNBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C=NNC(=O)C2=C(C3=C(S2)C=C(C=C3)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])/C=N/NC(=O)C2=C(C3=C(S2)C=C(C=C3)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9ClN4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.